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Compound of Interest

Compound Name: Diheptanoyl Thio-PC

Cat. No.: B593993

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for Diheptanoyl Thio-PC (1,2-bis(heptanoylthio)-sn-glycero-3-phosphocholine).
Adherence to these guidelines is crucial for ensuring the integrity and performance of the
compound in experimental settings.

Overview of Diheptanoyl Thio-PC

Diheptanoyl Thio-PC is a synthetic dithiolester analog of phosphatidylcholine. It serves as a
chromogenic substrate for most phospholipase A2s (PLA2s), with the exception of cytosolic
PLA2 (cPLA2) and platelet-activating factor acetylhydrolase (PAF-AH)[1][2]. The enzymatic
cleavage of the sn-2 fatty acid by PLA2 releases a free thiol group. This thiol can then be
detected using chromogenic reagents like DTNB (Ellman's reagent), providing a convenient
method for measuring PLA2 activity[1].

Stability and Storage Conditions

The stability of Diheptanoyl Thio-PC is highly dependent on the storage conditions, including
temperature and the solvent used.

Table 1: Recommended Storage and Stability of Diheptanoyl Thio-PC
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Recommendation/

Parameter Condition Source
Data

Storage Temperature Long-term -20°C [2][3]
Shibpi Room temperature (in e

ippin

Pping continental US)
Supplied Formulation Solvent Ethanol [3]
Concentration 25 mg/ml [3]
Long-Term Stability In Ethanol at -20°C > 2 years [2][3]

Aqueous Solution
Stability

In buffers (e.g., PBS)

Not recommended for

storage

[3]

Usability

Use within one day

[3]

Chemical Stability

General

No decomposition if
used according to
specifications. No
dangerous reactions
or decomposition

products are known.

[4]

Solubility Data

Proper solubilization is critical for the effective use of Diheptanoyl Thio-PC. The compound is

typically supplied in ethanol, and care must be taken when changing the solvent.

Table 2: Solubility of Diheptanoyl Thio-PC

Solvent Solubility Source
DMSO ~50 mg/ml [3]
Dimethyl formamide ~50 mg/ml [3]
PBS (pH 7.2) ~62 pg/ml [3]
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To prepare solutions in solvents like DMSO or dimethyl formamide, the original ethanol solvent
should be evaporated under a gentle stream of nitrogen before adding the new solvent[3]. For
agueous buffers, the ethanolic solution should be diluted with the buffer of choice to achieve
the desired concentration[3].

Experimental Protocols and Handling

Handling Workflow

The following workflow outlines the recommended procedure for handling Diheptanoyl Thio-
PC from reception to experimental use.
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Receive Product

(Shipped at room temperature)

Long-term Storage
Store at -20°C in original ethanol solution

Prepare for Use

Organic Solvent

Stock Needed
Aqueous Buffer Preparation Organic Solvent Preparation
Dilute ethanolic solution directly with buffer (DMSO, DMF)

Use Aqueous Solution
(Within one day)

Evaporate ethanol under gentle nitrogen stream

Immediately add solvent of choice (e.g., DMSO)

Use Organic Stock Solution

Lysophospholipid with Reaction

Free Thiol (-SH)

DTNB
TNB2~
Ellman’'s Reagent
( (Colorle ssg ) (Yellow Product)

Diheptanoyl Thio-PC
(Substrate)

Phospholipase A2

(GE2) Heptanoic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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